Cas no 895-23-8 (2H-1-Benzopyran-3,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S,3S)-)

• Product Name: 2H-1-Benzopyran-3,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S,3S)-
• CAS No: 895-23-8
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 707370
• PubChem ID: 86271061
• Update Time: 2025-04-19

2H-1-Benzopyran-3,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-, (2S,3S)-
• ENT-EPIFISETINIDOL
• 895-23-8
• SCHEMBL16160514
• (2R,3R)-2-(3,4-dihydroxyphenyl)chroman-3,7-diol

• Inchi： 1S/C15H14O5/c16-10-3-1-8-5-13(19)15(20-14(8)7-10)9-2-4-11(17)12(18)6-9/h1-4,6-7,13,15-19H,5H2/t13-,15-/m1/s1
• InChI Key： VFZYLYJWCROVLO-UKRRQHHQSA-N
• SMILES： O1C2C=C(C=CC=2C[C@H]([C@H]1C1C=CC(=C(C=1)O)O)O)O

Computed Properties

• Exact Mass: 274.084
• Monoisotopic Mass: 274.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.2A^2

Experimental Properties

• PSA: 90.15000
• LogP: 1.84050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols